3-Amino-5-(3-chloro-4-fluorophenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(3-chloro-4-fluorophenyl)benzoic acid
• InChI: InChI=1S/C13H9ClFNO2/c14-11-6-7(1-2-12(11)15)8-3-9(13(17)18)5-10(16)4-8/h1-6H,16H2,(H,17,18)
• InChI Key: YYKOXLRYIUCQDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)N)C(=O)O)Cl)F
• Molecular Formula: C13H9ClFNO2
• DSSTOX Substance ID: DTXSID10690532
• Molecular Weight: 265.67 g/mol
• CAS RN: 1261951-77-2

Description

3-Amino-5-(3-chloro-4-fluorophenyl)benzoic acid, or 3-APCFPB, is an aromatic compound derived from benzoic acid and an aromatic amine. It has been used for a variety of applications, including as a pharmaceutical intermediate, a corrosion inhibitor, and a dye. It is also used in the synthesis of other compounds, such as 5-chloro-4-fluorophenyl-3-methylbenzoic acid.

Scientific Research Applications

3-APCFPB has been used in a variety of scientific research applications. It has been used as a corrosion inhibitor for metals, such as iron and aluminum. It has also been used as a dye for the detection of various substances, including proteins and carbohydrates. In addition, it has been used in the synthesis of other compounds, such as 5-chloro-4-fluorophenyl-3-methylbenzoic acid.

Mechanism of Action

The mechanism of action of 3-APCFPB is not fully understood. However, it is believed to act as an antioxidant, meaning it can prevent the oxidation of other molecules, such as proteins and lipids. It is also believed to have an inhibitory effect on certain enzymes, such as lipoxygenases and cyclooxygenases.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-APCFPB are largely unknown. However, it is believed to have anti-inflammatory and antioxidant properties, as well as an inhibitory effect on certain enzymes. It is also believed to have a protective effect on cells, as it can prevent the oxidation of proteins and lipids.

Advantages and Limitations for Lab Experiments

The advantages of using 3-APCFPB in lab experiments include its low cost, its availability, and its ease of synthesis. It is also a relatively stable compound and is not easily degraded in the presence of light or heat. The main limitation of using 3-APCFPB in lab experiments is the lack of information regarding its biochemical and physiological effects, as well as its mechanism of action.

Future Directions

The future directions for research on 3-APCFPB include further investigation of its biochemical and physiological effects, as well as its mechanism of action. In addition, further research should be conducted on its potential applications in medicine, such as its use as an antioxidant or an anti-inflammatory agent. Finally, further research should be conducted on its potential applications in industry, such as its use as a corrosion inhibitor or a dye.

Synthesis Methods

3-APCFPB can be synthesized through a process known as Friedel-Crafts alkylation. In this reaction, an aromatic amine is reacted with an aromatic acid chloride in the presence of an aluminum chloride catalyst. This reaction results in the formation of an alkylated aromatic compound, in this case 3-APCFPB. The reaction is typically carried out in an organic solvent, such as dichloromethane, and the product is then isolated by filtration.